3-[1,3]Dioxolan-2-yl-1-o-tolyl-propan-1-ol

• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 3-(1,3-dioxolan-2-yl)-1-(2-methylphenyl)propan-1-ol
• InChI: InChI=1S/C13H18O3/c1-10-4-2-3-5-11(10)12(14)6-7-13-15-8-9-16-13/h2-5,12-14H,6-9H2,1H3
• InChI Key: NUVARLRKRMDDMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CCC2OCCO2)O

Description

3-[1,3]Dioxolan-2-yl-1-o-tolyl-propan-1-ol is a useful research compound. Its molecular formula is C13H18O3 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of Mg turnings (134.0 mg, 5.6 mg-at.) and catalytic amount of iodine in 20 mL THF was added dropwise 2-(2-bromoethyl)-[1,3]dioxolane (500.0 mg, 2.8 mmol) with heating over a period of 30 min. After stirring the mixture for 30 min at 63° C. the reaction was cooled to −30° C. and 2-methyl-benzaldehyde (275.0 mg, 2.5 mmol) was slowly added as a solution in 5 mL THF. The temperature was maintained at −30° C. for 1 h and then slowly raised to room temperature over a period of 3 h. The excess Grignard reagent was destroyed by the careful addition of saturated aqueous NH4Cl (40 mL). The resulting mixture was extracted with ethyl acetate (3×30 mL) and the combined organic layers washed with brine (2×20 mL). After evaporation of the solvent, the product was isolated by flash column chromatography eluting with 0 to 50% EtOAc/hexanes affording 290 mg of the title compound as a light yellow oil.